Cas no 306934-85-0 ((2,5-dimethylfuran-3-yl)methanamine)

• Product Name: (2,5-dimethylfuran-3-yl)methanamine
• CAS No: 306934-85-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD02677701
• CID: 303560
• PubChem ID: 2776162
• Update Time: 2025-05-21

(2,5-dimethylfuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanamine,2,5-dimethyl-
• (2,5-Dimethyl-3-furyl)methylamine
• (2,5-dimethylfuran-3-yl)methanamine
• (2,5-Dimethylfur-3-yl)methylamine
• 3-(Aminomethyl)-2,5-dimethylfuran
• 3-Furanmethanamine,2,5-dimethyl
• J-500594
• MFCD02677701
• (2,5-dimethyl-3-furyl)methylamine, AldrichCPR
• DTXSID70379856
• AT17533
• F2189-0682
• FT-0604589
• [(2,5-Dimethylfuran-3-yl)methyl]amine
• EN300-146300
• AGQXLVABIKZJJG-UHFFFAOYSA-N
• 306934-85-0
• 2,5-Dimethyl-3-furanmethanamine
• (2,5-Dimethyl-3-furyl) methylamine
• SZ9
• AKOS000169186
• SCHEMBL657541
• 1-(2,5-Dimethylfuran-3-Yl)methanamine
• CHEMBL4554784
• SB61888
• Q27465598
• 3-Furanmethanamine, 2,5-dimethyl-
• PS-4244

• MDL： MFCD02677701
• Inchi： 1S/C7H11NO/c1-5-3-7(4-8)6(2)9-5/h3H,4,8H2,1-2H3
• InChI Key： AGQXLVABIKZJJG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CN)=C1C

Computed Properties

• Exact Mass: 125.08400
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Boiling Point: 42-56°C/0.1mm
• PSA: 39.16000
• LogP: 2.05540

(2,5-dimethylfuran-3-yl)methanamine Security Information

• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2,5-dimethylfuran-3-yl)methanamine

Chemical Profile of (2,5-dimethylfuran-3-yl)methanamine (CAS No. 306934-85-0)

(2,5-dimethylfuran-3-yl)methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 306934-85-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various chemical syntheses and biological studies.

The molecular structure of (2,5-dimethylfuran-3-yl)methanamine consists of a furan ring substituted with two methyl groups at the 2- and 5-positions, with an amine functional group attached to the 3-position of the furan ring. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of furan derivatives. The presence of the amine group in (2,5-dimethylfuran-3-yl)methanamine suggests potential interactions with biological targets, making it a candidate for further investigation in drug discovery programs. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding, which are crucial for developing new therapeutic agents.

One of the most compelling aspects of (2,5-dimethylfuran-3-yl)methanamine is its versatility as a building block in synthetic chemistry. The furan ring can undergo various chemical transformations, including nucleophilic substitution, metal-catalyzed coupling reactions, and oxidation processes. These reactions allow for the introduction of additional functional groups or the formation of complex molecular architectures, opening up numerous possibilities for applications in medicinal chemistry and material science.

Recent studies have highlighted the role of furan derivatives in the development of novel agrochemicals and specialty chemicals. The structural features of (2,5-dimethylfuran-3-yl)methanamine make it a promising candidate for synthesizing compounds that exhibit bioactivity against pests and pathogens. This has led to increased interest from both academic researchers and industrial chemists who are seeking innovative solutions for agricultural challenges.

The synthesis of (2,5-dimethylfuran-3-yl)methanamine has also been optimized through various methodologies to improve yield and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient production methods that align with sustainable practices. These developments are not only beneficial for large-scale manufacturing but also contribute to reducing the environmental impact of chemical synthesis.

In addition to its synthetic utility, (2,5-dimethylfuran-3-yl)methanamine has shown potential in material science applications. The unique electronic properties of furan derivatives make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Research is ongoing to explore how compounds like this can be integrated into next-generation electronic devices to enhance performance and efficiency.

The biological activity of (2,5-dimethylfuran-3-yl)methanamine has also been explored in detail. Preliminary studies suggest that it may interact with certain enzymes and receptors involved in metabolic pathways. This interaction could potentially lead to the development of new drugs that target specific diseases or conditions. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The chemical properties of this compound make it an attractive candidate for further investigation in various fields. Its structural versatility allows for diverse synthetic applications, while its potential biological activity opens up new avenues for drug discovery. As research continues to uncover more about the capabilities of (2,5-dimethylfuran-3-yl)methanamine, it is likely to play an increasingly important role in both academic research and industrial applications.